Cas no 2113276-12-1 (methyl 2-(2-sulfanylethyl)benzoate)

• Product Name: methyl 2-(2-sulfanylethyl)benzoate
• CAS No: 2113276-12-1
• MF: C₁₀H₁₂O₂S
• MW: 196.266081809998
• CID: 5962853
• PubChem ID: 87551479
• Update Time: 2025-08-05

methyl 2-(2-sulfanylethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2-sulfanylethyl)benzoate
• SCHEMBL3647795
• 2113276-12-1
• EN300-1791749

• Inchi： 1S/C10H12O2S/c1-12-10(11)9-5-3-2-4-8(9)6-7-13/h2-5,13H,6-7H2,1H3
• InChI Key： PEYNVPLJISXNDB-UHFFFAOYSA-N
• SMILES： SCCC1C=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 196.05580079g/mol
• Monoisotopic Mass: 196.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 2-(2-sulfanylethyl)benzoate

Recent Advances in the Study of Methyl 2-(2-sulfanylethyl)benzoate (CAS: 2113276-12-1) in Chemical Biology and Pharmaceutical Research

Methyl 2-(2-sulfanylethyl)benzoate (CAS: 2113276-12-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This molecule, characterized by its benzoate ester core and sulfanyl-ethyl side chain, exhibits unique chemical properties that make it a promising candidate for various applications, including drug development, chemical probes, and bioconjugation strategies. Recent studies have explored its reactivity, stability, and potential biological activities, shedding light on its versatility in synthetic and medicinal chemistry.

One of the key areas of investigation has been the role of methyl 2-(2-sulfanylethyl)benzoate as a building block in the synthesis of more complex molecules. Researchers have leveraged its sulfanyl group for thiol-based conjugation reactions, enabling the development of targeted drug delivery systems and bioconjugates. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in creating prodrugs with enhanced solubility and controlled release profiles. The study highlighted the compound's ability to form stable disulfide bonds, which are crucial for designing redox-responsive drug carriers.

In addition to its synthetic applications, methyl 2-(2-sulfanylethyl)benzoate has been investigated for its potential biological activities. Preliminary in vitro studies suggest that it may exhibit antioxidant properties due to the presence of the sulfanyl group, which can scavenge reactive oxygen species (ROS). A recent preprint on bioRxiv reported that derivatives of this compound showed moderate inhibitory effects on certain inflammatory markers, indicating its potential as a lead compound for anti-inflammatory drug development. However, further in vivo studies are required to validate these findings and assess its pharmacokinetic and safety profiles.

The compound's stability under physiological conditions has also been a topic of recent research. A 2024 paper in Chemical Communications detailed a comprehensive stability study, revealing that methyl 2-(2-sulfanylethyl)benzoate remains stable in aqueous solutions at neutral pH but undergoes rapid hydrolysis under acidic or basic conditions. This property is particularly relevant for its use in drug formulations, where pH-dependent release mechanisms can be exploited. The study also explored its compatibility with common excipients, providing valuable insights for pharmaceutical formulation scientists.

Looking ahead, the potential applications of methyl 2-(2-sulfanylethyl)benzoate appear vast. Ongoing research is exploring its use in the development of novel chemical probes for studying protein-protein interactions, as well as its incorporation into polymer-based drug delivery systems. With its unique combination of chemical reactivity and potential bioactivity, this compound is poised to play a significant role in advancing chemical biology and pharmaceutical sciences. Future studies should focus on optimizing its synthetic routes, expanding its derivative library, and conducting thorough preclinical evaluations to unlock its full therapeutic potential.